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Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of Amberlite SR1L Na, a widely used strong acid cation exchange resin. This

document is intended for researchers, scientists, and drug development professionals who

utilize or are considering this resin for applications such as water softening, purification, and

other specialized separation processes.

Core Chemical and Physical Properties
Amberlite SR1L Na is a gel-type, strong acid cation exchange resin. Its foundation is a cross-

linked polystyrene-divinylbenzene (PS-DVB) copolymer matrix, functionalized with sulfonic acid

groups. This structure imparts excellent physical, chemical, and thermal stability, making it

suitable for a variety of applications.[1][2] The resin is supplied as amber, translucent, spherical

beads and is specifically produced without the use of solvents, making it suitable for potable

water and food applications.[1][2]

The key characteristics are summarized in the table below.
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Property Value

Physical Form Amber, translucent, spherical beads[1]

Matrix Gel, Styrene-divinylbenzene copolymer[1]

Functional Group Sulfonic acid[1]

Ionic Form as Shipped Na+[1]

Total Exchange Capacity ≥ 1.90 eq/L (Na+ form)[1][3]

Water Retention Capacity 41 – 49%[1][3]

Particle Diameter 600 – 800 µm[1][3]

Particles < 300 µm ≤ 2.0%[1][3]

Particles > 1180 µm ≤ 2.0%[1][3]

Shipping Weight 808 g/L[1]

Maximum Operating Temperature 120°C (248°F)[3]

Chemical Structure and Ion Exchange Mechanism
The fundamental structure of Amberlite SR1L Na consists of a robust polymer backbone of

polystyrene cross-linked with divinylbenzene. This creates a three-dimensional, insoluble

matrix. Sulfonic acid (-SO₃H) functional groups are chemically bonded to this matrix. In the

sodium form (Na+), as it is shipped, the hydrogen of the sulfonic acid group is replaced by a

sodium ion.

The primary function of this resin is to exchange these sodium ions for other cations present in

a surrounding solution. In water softening, for instance, the resin has a higher affinity for

divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺) than for sodium (Na⁺). When hard

water passes through the resin bed, the Ca²⁺ and Mg²⁺ ions are captured by the sulfonic acid

groups, and in turn, Na⁺ ions are released into the water. This process is reversible and is the

basis of its utility in water treatment and other ion exchange applications.
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Amberlite SR1L Na Structure and Ion Exchange
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Amberlite SR1L Na structure and ion exchange mechanism.

Experimental Protocols
The following are detailed methodologies for determining the key properties of Amberlite SR1L
Na, based on standard industry practices and ASTM D2187 guidelines.[1][2][4][5][6]

Determination of Water Retention Capacity
Objective: To determine the amount of water held within the resin beads.

Methodology:

Sample Preparation: A known weight of the pre-treated resin sample is centrifuged to

remove excess surface water.
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Drying: The sample is then dried in an oven at a specified temperature (e.g., 105°C) for a set

period until a constant weight is achieved.

Calculation: The water retention capacity is calculated as the percentage loss in weight

based on the initial weight of the moist resin.

Particle Size Distribution by Sieving
Objective: To determine the particle size range of the resin beads.

Methodology:

Sieve Stack: A stack of calibrated sieves with varying mesh sizes is assembled in

descending order of mesh opening size.

Sieving: A pre-weighed, dried sample of the resin is placed on the top sieve, and the stack is

mechanically shaken for a standardized duration.

Analysis: The weight of the resin retained on each sieve is measured, and the percentage of

the total sample retained on each sieve is calculated to determine the particle size

distribution.

Total Exchange Capacity
Objective: To quantify the total number of exchangeable ions per unit volume of the resin.

Methodology:

Conversion to H+ form: A known volume of the resin is completely converted to the hydrogen

(H+) form by treating it with a strong acid (e.g., HCl).

Elution: The H+ ions are then eluted from the resin by passing a neutral salt solution (e.g.,

NaCl) through it.

Titration: The eluted solution, which now contains the displaced H+ ions, is titrated with a

standardized sodium hydroxide (NaOH) solution to a phenolphthalein endpoint.
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Calculation: The total exchange capacity is calculated based on the volume and

concentration of the NaOH solution used in the titration and the initial volume of the resin.

Experimental Workflow for Resin Characterization

1. Sample Preparation

2. Physical & Chemical Testing

3. Data Analysis

Obtain Representative Resin Sample

Pre-treatment (e.g., washing, conditioning)

Determine Water Retention Capacity Particle Size Analysis (Sieving) Measure Total Exchange Capacity

Calculate and Tabulate Results

Generate Technical Data Sheet / Report

Click to download full resolution via product page

Workflow for characterizing Amberlite SR1L Na.

Safety and Handling
Amberlite SR1L Na is generally considered safe to handle, but appropriate personal protective

equipment, such as gloves and safety glasses, should be worn. The material safety data sheet

(MSDS) should be consulted for detailed safety information. Oxidizing agents, such as nitric
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acid, can react violently with organic ion exchange resins and should be handled with extreme

caution.

Applications
The primary application for Amberlite SR1L Na is in water softening for both domestic and

industrial use.[1][2] Its high exchange capacity and robust nature also make it suitable for:

Decalcification in the food and beverage industry.[2]

Purification of process streams in chemical manufacturing.

As a catalyst in certain chemical reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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